N-[1-(4-methylphenyl)ethyl]-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

• IUPAC Name: N-[1-(4-methylphenyl)ethyl]-2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide
• InChI: InChI=1S/C24H24N4O2/c1-16-6-10-19(11-7-16)18(3)25-22(29)15-28-14-4-5-21(28)24-26-23(27-30-24)20-12-8-17(2)9-13-20/h4-14,18H,15H2,1-3H3,(H,25,29)
• InChI Key: QFVLJESCLQQEKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CN3CC(=O)NC(C)C4=CC=C(C=C4)C
• Molecular Formula: C24H24N4O2
• Molecular Weight: 400.5 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions needed for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Properties : Research suggests that this compound exhibits potential as an anticancer agent. .
• Targeted Drug Delivery : The compound’s specific binding properties could be harnessed for targeted drug delivery systems. .

Materials Science

• Organic Semiconductors : The π-conjugated system in this compound makes it interesting for organic electronics. .
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Analytical Chemistry

• Fluorescent Probes : The compound’s fluorescence properties could be exploited for sensing and imaging applications. .

Computational Chemistry

• Quantum Chemical Studies : Computational simulations can provide insights into the compound’s electronic structure, reactivity, and stability. .

Environmental Science

• Pollutant Detection : Researchers could explore the compound’s potential as a sensor for environmental pollutants. .

Pharmacology

• Metabolism and Toxicity Studies : Investigating how the compound is metabolized in the body and assessing its toxicity profile are crucial steps in drug development. .

Safety And Hazards

This involves studying the potential risks associated with the compound. It includes understanding its toxicity, flammability, environmental impact, and safe handling procedures.